Cas no 68141-11-7 (p-tolyl hexanoate)

p-tolyl hexanoate structure
p-tolyl hexanoate structure
Product Name:p-tolyl hexanoate
CAS No:68141-11-7
MF:C13H18O2
MW:206.280824184418
CID:969123
Update Time:2026-04-29

p-tolyl hexanoate Chemical and Physical Properties

Names and Identifiers

    • p-tolyl hexanoate
    • (4-methylphenyl) hexanoate
    • 4-methylphenyl hexanoate
    • Hexanoic acid, (4-methylphenyl) ester
    • Hexanoic acid, 4-methylphenyl ester
    • Inchi: 1S/C13H18O2/c1-3-4-5-6-13(14)15-12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.985
  • Boiling Point: 286°C at 760 mmHg
  • Flash Point: 104.5°C
  • Refractive Index: 1.493
  • PSA: 26.3
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